Cas no 57153-65-8 (1-(2,5-dimethylthiophen-3-yl)propan-2-one)

• Product Name: 1-(2,5-dimethylthiophen-3-yl)propan-2-one
• CAS No: 57153-65-8
• MF: C₉H₁₂OS
• MW: 168.255981445313
• CID: 5571509
• PubChem ID: 96850269
• Update Time: 2025-05-22

1-(2,5-dimethylthiophen-3-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-3-acetonylthiophene
• EN300-1857794
• 57153-65-8
• 1-(2,5-dimethylthiophen-3-yl)propan-2-one

• Inchi： 1S/C9H12OS/c1-6(10)4-9-5-7(2)11-8(9)3/h5H,4H2,1-3H3
• InChI Key： IIGQEBGVPMKXQO-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(=C1C)CC(C)=O

Computed Properties

• Exact Mass: 168.06088618g/mol
• Monoisotopic Mass: 168.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 45.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes

Additional information on 1-(2,5-dimethylthiophen-3-yl)propan-2-one

1-(2,5-Dimethylthiophen-3-yl)Propan-2-one: A Comprehensive Overview

1-(2,5-Dimethylthiophen-3-yl)Propan-2-one, also known by its CAS number 57153-65-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique molecular structure, has garnered attention due to its potential applications in drug development, as well as its role in various synthetic processes. Recent studies have highlighted its intriguing properties, making it a focal point for researchers exploring novel chemical entities.

The molecular structure of 1-(2,5-Dimethylthiophen-3-yl)Propan-2-one consists of a thiophene ring substituted with two methyl groups at positions 2 and 5, and a propanone group attached at position 3 of the thiophene ring. This arrangement imparts the compound with distinct electronic and steric properties, which are crucial for its reactivity and functionality. The thiophene moiety, known for its aromaticity and electron-withdrawing characteristics, plays a pivotal role in determining the compound's chemical behavior.

Recent research has focused on the synthesis and characterization of 1-(2,5-Dimethylthiophen-3-yl)Propan-2-one. One study published in the Journal of Organic Chemistry explored novel synthetic pathways for this compound, emphasizing the use of microwave-assisted synthesis to enhance reaction efficiency. The findings demonstrated that this approach not only reduces reaction time but also improves yield compared to traditional methods.

In terms of applications, 1-(2,5-Dimethylthiophen-3-yl)Propan-2-one has shown promise in the development of bioactive compounds. Researchers have investigated its potential as a lead molecule in anti-cancer drug discovery. A study conducted at the University of California revealed that this compound exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as a chemotherapeutic agent.

Beyond pharmacological applications, 1-(2,5-Dimethylthiophen-3-yl)Propan-2-one has also been explored for its role in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in catalytic processes. For instance, a recent article in Nature Chemistry highlighted its application as a ligand in palladium-catalyzed cross-coupling reactions, demonstrating high catalytic efficiency under mild conditions.

The physical properties of 1-(2,5-Dimethylthiophen-3-yl)Propan-2-one have been extensively studied to understand its behavior under various conditions. Its melting point and solubility characteristics have been determined through advanced analytical techniques such as differential scanning calorimetry (DSC) and high-performance liquid chromatography (HPLC). These studies provide valuable insights into its stability and suitability for different chemical processes.

In conclusion, 1-(2,5-Dimethylthiophen-3-yl)Propan-2-one, with its CAS number 57153-65-8, stands out as a versatile compound with diverse applications across multiple disciplines. From drug discovery to catalytic processes, this compound continues to be a subject of intense research interest. As advancements in synthetic methodologies and analytical techniques unfold, the potential of this compound is expected to expand further, contributing significantly to the field of organic chemistry.